Cas no 2648921-46-2 ((2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2648921-46-2
• MF: C₃₂H₃₆N₂O₇
• MW: 560.637449264526
• CID: 6353858
• PubChem ID: 165576909
• Update Time: 2025-05-20

(2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2648921-46-2
• (2R,3S)-3-(benzyloxy)-2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1536630

• Inchi： 1S/C32H36N2O7/c1-3-39-23(17-29(35)34-30(31(36)37)21(2)40-19-22-11-5-4-6-12-22)18-33-32(38)41-20-28-26-15-9-7-13-24(26)25-14-8-10-16-27(25)28/h4-16,21,23,28,30H,3,17-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,23?,30+/m0/s1
• InChI Key： RIUZLRDDGRBYNP-COKUJULSSA-N
• SMILES： O(C(NCC(CC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)OCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 560.25225149g/mol
• Monoisotopic Mass: 560.25225149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to Compound with CAS No. 2648921-46-2 and Product Name: (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Compound with the CAS number 2648921-46-2 and the product name (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The intricate molecular architecture of this compound, characterized by its chiral centers and functional groups, makes it a promising candidate for various therapeutic interventions.

The structural complexity of this compound is evident from its name, which highlights several key features. The presence of (2R,3S) indicates the stereochemistry of the molecule, which is crucial for its biological activity. The benzyloxy group at the 3-position and the ethoxy group at the 2-position contribute to the compound's solubility and reactivity. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a bulky group that can influence both the pharmacokinetic properties and the binding affinity to biological targets.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The compound in question exemplifies this trend, as its stereochemistry is carefully controlled to optimize its pharmacological profile. Research has shown that the (2R,3S) configuration plays a pivotal role in modulating the biological activity of this molecule, making it a valuable asset in medicinal chemistry.

The pharmaceutical industry has been actively exploring novel compounds with complex structures to address unmet medical needs. The (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is being investigated for its potential in several therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Preliminary studies have demonstrated its efficacy in modulating key biological pathways associated with these conditions.

The use of advanced synthetic methodologies has enabled the efficient preparation of this compound, which is essential for both preclinical and clinical studies. Techniques such as asymmetric synthesis and protecting group strategies have been employed to achieve high enantiomeric purity. These synthetic advancements not only facilitate the production of the compound but also enhance our understanding of its structural properties.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling and simulations have been instrumental in predicting the binding interactions of this compound with target proteins. By leveraging computational tools, researchers can optimize the molecular structure to improve binding affinity and reduce off-target effects. This approach has been particularly valuable in designing molecules with enhanced selectivity for specific biological targets.

In conclusion, compound with CAS No. 2648921-46-2 and product name (2R,3S)-3-(benzyloxy)-2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid represents a significant milestone in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing various medical conditions and improving patient outcomes.